1-(4-Chlorophenyl)-3-cyclopentylpropan-1-one

• Molecular Formula: C14H17ClO
• Molecular Weight: 236.73 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-cyclopentylpropan-1-one
• InChI: InChI=1S/C14H17ClO/c15-13-8-6-12(7-9-13)14(16)10-5-11-3-1-2-4-11/h6-9,11H,1-5,10H2
• InChI Key: SOWQNBFLAFMYDN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)C2=CC=C(C=C2)Cl

Description

1-(4-Chlorophenyl)-3-cyclopentylpropan-1-one is a useful research compound. Its molecular formula is C14H17ClO and its molecular weight is 236.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aluminum chloride (4.979 g, 37.34 mmol) was added in small portions to a solution of 3-cyclopentylpropionyl chloride (3 g, 18.67 mmol) in 1,2-dichloroethane (100 mL) cooled to 0° C. After 15 min., chlorobenzene (6.304 g, 56.01 mmol) was added. The reaction mixture was stirred at 0° C. for 1 h and at room temperature for 48 h. It was then poured into a mixture of ice and water. The product was extracted with ethyl acetate. The organic layers were washed with saturated solution of sodium bicarbonate (1×30 mL), brine (1×20 mL) and dried over anhydrous magnesium sulfate. The solids were then filtered off, and the filtrate was concentrated in vacuo. Purification of the crude residue by flash chromatography (Biotage system, KP-Sil™ 32–63 μm, 60 Å silica gel) eluting with hexanes yielded 1-(4-chloro-phenyl)-3-cyclopentyl-propan-1-one (1.12 g, 25%) as yellow oil.